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Compound of Interest

Compound Name: 2,2-Dibromopentane

Cat. No.: B3053595 Get Quote

Essential Safety and Handling Guide for 2,2-
Dibromopentane
Disclaimer: No specific Safety Data Sheet (SDS) for 2,2-Dibromopentane is readily available.

The following guidance is based on the known hazards and handling protocols for structurally

similar halogenated hydrocarbons, such as 2-Bromopentane and 1,4-Dibromopentane. It is

imperative to treat 2,2-Dibromopentane with, at a minimum, the same level of caution as

these related compounds.

This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

2,2-Dibromopentane.

Immediate Safety Information
Based on analogous compounds, 2,2-Dibromopentane is anticipated to be a flammable liquid

that can cause skin, eye, and respiratory tract irritation.[1][2][3] Inhalation of high

concentrations of vapors may lead to dizziness or suffocation.[3]

Summary of Potential Hazards:
Flammability: Likely a flammable liquid. Vapors may form explosive mixtures with air and can

travel to an ignition source and flash back.[1][3]
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Skin and Eye Irritation: Expected to cause skin and serious eye irritation upon contact.[1][3]

Respiratory Irritation: Inhalation of vapors may irritate the respiratory system.[1][3]

Ingestion: May cause gastrointestinal irritation.[3]

Quantitative Data Summary
The following table summarizes the physical and chemical properties of compounds structurally

similar to 2,2-Dibromopentane. This data should be used as a conservative estimate for safety

planning.

Property 2-Bromopentane 1,4-Dibromopentane

CAS Number 107-81-3 626-87-9

Molecular Formula C5H11Br C5H10Br2

Molecular Weight 151.04 g/mol 229.94 g/mol

Appearance
Colorless to yellow-colored

liquid[1][4]
Liquid

Boiling Point
116-117 °C (241-243 °F) at

760 mmHg[4][5]

98-99 °C (208-210 °F) at 25

mmHg[2]

Melting Point -95.5 °C (-139.9 °F)[6] -34.4 °C (-29.9 °F)[2]

Flash Point 20 °C (68 °F)[6] 110 °C (230 °F)

Density 1.223 g/mL at 25 °C[4][5] 1.687 g/mL at 25 °C[2]

Solubility in Water Insoluble[1][4][7] Insoluble[2]

Operational Plan: Handling 2,2-Dibromopentane
A systematic approach is crucial when working with 2,2-Dibromopentane. The following step-

by-step guidance ensures a safe operational workflow.

Engineering Controls and Preparation:
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Always handle 2,2-Dibromopentane in a certified chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

Keep a spill kit with an inert absorbent material (e.g., sand, vermiculite) nearby.

Remove all potential ignition sources from the work area, as the compound is likely

flammable.[3] Use non-sparking tools and ground all equipment when transferring the

substance.[6]

Personal Protective Equipment (PPE) Selection:
Hand Protection: Wear chemical-resistant gloves. Based on data for similar halogenated

hydrocarbons, nitrile gloves may be suitable for incidental contact, but for extended contact

or immersion, more robust options like Viton™ or laminate film (Norfoil®) gloves are

recommended.[8][9] Always check the glove manufacturer's compatibility chart.

Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Body Protection: A flame-retardant lab coat is required. For larger quantities or procedures

with a high splash risk, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: If there is a risk of exposure above established limits or if working

outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.

Experimental Workflow:
Don PPE: Put on all required personal protective equipment before entering the designated

work area.

Prepare Workspace: Ensure the fume hood is functioning correctly and the work area is clear

of clutter and ignition sources.

Chemical Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3053595?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/73291.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.southalabama.edu/departments/environmental/resources/gloveselection.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispense the smallest quantity of 2,2-Dibromopentane necessary for the experiment.

Keep containers tightly closed when not in use to prevent vapor release.

Use a secondary container when transporting the chemical.

Post-Experiment:

Decontaminate any surfaces that may have come into contact with the chemical.

Properly label and store any remaining 2,2-Dibromopentane in a cool, dry, well-ventilated

area away from incompatible materials such as strong oxidizing agents.[3]

Segregate and dispose of all waste as outlined in the disposal plan below.

Remove and properly dispose of or decontaminate PPE. Wash hands thoroughly with

soap and water after handling the chemical.

Emergency Procedures:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Spill: For small spills, absorb the material with an inert, non-combustible absorbent. Place

the contaminated material into a sealed, labeled container for hazardous waste disposal. For

large spills, evacuate the area and contact your institution's environmental health and safety

department.

Disposal Plan
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Proper disposal of 2,2-Dibromopentane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing 2,2-
Dibromopentane must be collected separately from non-halogenated waste.[10][11]

Waste Containers:

Collect liquid waste in a designated, properly labeled, and sealed hazardous waste

container. The container should be compatible with halogenated organic compounds.

Solid waste, such as contaminated gloves, absorbent materials, and disposable labware,

should be collected in a separate, clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "2,2-Dibromopentane".

Disposal Procedure: Dispose of all waste through your institution's official hazardous waste

management program. Do not dispose of 2,2-Dibromopentane down the drain or with

general laboratory trash.[12][13]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2,2-
Dibromopentane.
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Caption: Workflow for Safe Handling of 2,2-Dibromopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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